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Parameter Critical Data

Chemical Name
4-Ethoxybut-3-en-2-one (Also: trans-4-Ethoxy-3-

buten-2-one)

CAS Number 23074-57-9

Hazard Class
Irritant / Combustible Liquid (Treat as

Flammable for safety margins)

Primary Risk

Acid Sensitivity: Hydrolyzes rapidly in acidic

conditions to release ethanol and unstable

aldehydes.[1]

Disposal Method
Thermal Incineration via approved hazardous

waste contractor.[1]

Waste Code

Non-Regulated Organic (unless ignitable D001).

[1][2] Label as "Non-Halogenated Organic

Solvent Waste."

Incompatibility
Strong Acids, Oxidizing Agents, Water (slow

hydrolysis).[1]

Chemical Profile & Hazard Identification
To dispose of 4-Ethoxybut-3-en-2-one safely, researchers must understand its specific

reactivity profile.[1] Unlike simple ketones, this compound is an enone ether, making it

chemically distinct regarding stability and compatibility.[1]

Reactivity (The "Why" behind the protocol):

Hydrolysis Risk: The enol ether linkage (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

) is acid-labile. Contact with acidic waste streams or acidic clays (often used in spill kits)
can catalyze hydrolysis, generating ethanol and 3-oxobutanal (or its equilibrium
tautomers).[1] 3-oxobutanal is unstable and can undergo uncontrolled polymerization or
decomposition, potentially generating heat or pressure in a sealed waste container.[1]
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Flammability: With a flash point estimated near 63°C (145°F) (based on the methoxy

analog), it falls on the borderline of Flammable and Combustible.[1] In a laboratory setting,

it should always be managed as a Flammable Liquid to ensure maximum safety margins.

[1]

Key Physical Properties for Disposal:

Molecular Weight: 114.14 g/mol [1][3][4]

Boiling Point: ~200°C (Lit.)

Solubility: Soluble in organic solvents (THF, DCM, Ethanol); limited stability in water.[1]

Pre-Disposal Stabilization & Segregation
Proper segregation is the single most critical step to prevent accidents.

Segregation Logic
DO NOT MIX WITH:

Acids (Mineral or Organic): Aqueous acidic waste (e.g., HCl, H₂SO₄, Acetic Acid) will

trigger decomposition.[1]

Oxidizers: Nitric acid, Peroxides, Permanganates.[1]

Halogenated Solvents: While chemically compatible, mixing with halogenated waste

(DCM, Chloroform) increases disposal costs.[1] Keep separate unless already part of a

reaction mixture.[1]

Storage Prior to Pickup
Container: Use High-Density Polyethylene (HDPE) or Glass containers.[1] Avoid metal cans

if the material has degraded or absorbed moisture (potential for corrosion).

Headspace: Leave at least 10-15% headspace in the container to accommodate potential

vapor expansion.[1]

Labeling: Clearly label as:
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ngcontent-ng-c2699131324="" class="ng-star-inserted">

"Non-Halogenated Organic Waste" Constituents: 4-Ethoxybut-3-en-2-one, [Solvent Name]

Hazard: Irritant, Combustible

Step-by-Step Disposal Protocols
Scenario A: Small Scale (Trace amounts in vials, NMR tubes)

Volume: < 10 mL

Protocol:

Dilute the residue with a compatible non-halogenated solvent (e.g., Acetone, Ethanol).[1]

Transfer the solution to the Non-Halogenated Organic Solvent waste carboy.

Triple rinse the vial with Acetone; add rinsate to the same carboy.

Deface the vial label and dispose of the glass in the "Broken Glass/Sharps" container.

Scenario B: Bulk / Reaction Mixtures
Volume: > 100 mL[1][5]

Protocol:

Check pH: Ensure the mixture is Neutral (pH 6-8). If acidic, neutralize carefully with

saturated Sodium Bicarbonate (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

) before adding to the waste container to prevent in-drum hydrolysis.

Transfer: Pour into a dedicated HDPE waste drum for high-BTU incineration.
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Documentation: Log the volume and concentration on the waste manifest.

Scenario C: Spill Cleanup
Immediate Action: Eliminate ignition sources. Ventilate area.[1][6]

Absorbent Selection:

CORRECT: Vermiculite, Sand, Universal Absorbent Pads (Polypropylene).[1]

INCORRECT: Acidic clays or unknown "kitty litter" types (risk of hydrolysis).[1]

Procedure:

Cover spill with vermiculite.[1]

Scoop absorbed material into a sealable bag or bucket.[1]

Label as "Solid Debris Contaminated with Flammable/Irritant Organic."[1]

Request hazardous waste pickup.[1]

Visual Workflows
Figure 1: Waste Stream Segregation Logic
This decision tree ensures the chemical is routed to the correct waste stream to prevent

incompatibility events.[1]
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Waste: 4-Ethoxybut-3-en-2-one

Is the mixture Acidic?

Neutralize with NaHCO3

Yes

Contains Halogenated Solvents?
(DCM, Chloroform)

No

Stream A: Non-Halogenated Organic
(Preferred for Incineration)

No

Stream B: Halogenated Organic
(Higher Disposal Cost)

Yes

Click to download full resolution via product page

Caption: Segregation logic to prevent acid-catalyzed hydrolysis and optimize disposal costs.

Figure 2: Spill Cleanup & Disposal Workflow

Spill Incident Absorb with Vermiculite/Sand
(NO Acidic Clays) Collect in Sealable Container Label: Flammable Solid Waste Request EHS Pickup

Click to download full resolution via product page

Caption: Operational workflow for safe spill management.

Regulatory Compliance (RCRA)
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While 4-Ethoxybut-3-en-2-one is not explicitly "P-listed" or "U-listed" by the EPA, it is

regulated based on its characteristics:

RCRA Waste Code:

D001 (Ignitable): Applicable if the waste mixture has a flash point < 60°C (140°F). Since

the pure chemical is borderline (~63°C), mixtures with lower-boiling solvents (Acetone,

Ethyl Acetate) will default to D001.[1]

Satellite Accumulation:

Store in a closed container at or near the point of generation.

Container must be under the control of the operator.

Move to Central Accumulation Area within 3 days once full.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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